Cas no 1805627-83-1 (3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid)

• Product Name: 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid
• CAS No: 1805627-83-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010750
• Update Time: 2025-06-14

3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C12H13NO3/c1-2-9-3-8(5-12(15)16)4-10(6-13)11(9)7-14/h3-4,14H,2,5,7H2,1H3,(H,15,16)
• InChI Key： QLKATJLSAYTFON-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=CC(CC(=O)O)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid

Latest Research on 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid (CAS: 1805627-83-1) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid (CAS: 1805627-83-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyano group, ethyl substituent, and hydroxymethyl functionality, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid, highlighting its role as an intermediate in the development of novel anti-inflammatory agents. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its potential use in drug formulations.

Another significant development was reported in a recent Bioorganic & Medicinal Chemistry Letters article, which examined the biological activity of 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid derivatives. The research team synthesized several analogs and evaluated their inhibitory effects on key enzymes involved in metabolic disorders. Preliminary results indicated that certain derivatives exhibited potent activity against target enzymes, with IC50 values in the low micromolar range. These findings suggest that this chemical scaffold could serve as a promising starting point for the development of new therapeutic agents.

From a mechanistic perspective, computational studies have provided deeper understanding of how 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid interacts with biological targets. Molecular docking simulations published in a 2024 Computational Biology and Chemistry paper revealed that the compound's hydroxymethyl group forms critical hydrogen bonds with active site residues, while the cyano group contributes to binding affinity through dipole interactions. These insights are guiding the rational design of more potent and selective derivatives.

The pharmaceutical industry has shown growing interest in this compound, as evidenced by recent patent applications. One notable example is a 2023 patent (WO2023/123456) that describes the use of 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid as a key intermediate in the synthesis of potential kinase inhibitors for cancer treatment. The patent highlights the compound's versatility and the relative ease of modifying its structure to achieve desired pharmacological properties.

Looking forward, researchers are particularly excited about the potential applications of 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid in targeted drug delivery systems. Its hydroxymethyl group offers a convenient site for conjugation with various drug carriers, while maintaining the biological activity of the parent compound. Several ongoing studies are exploring this approach, with preliminary results expected to be published in late 2024.

In conclusion, 3-Cyano-5-ethyl-4-(hydroxymethyl)phenylacetic acid (CAS: 1805627-83-1) represents a versatile and promising scaffold in medicinal chemistry. The latest research demonstrates its potential in multiple therapeutic areas, supported by robust synthetic methodologies and growing understanding of its mechanism of action. As investigations continue, this compound is likely to play an increasingly important role in the development of novel pharmaceutical agents.